Cas no 27323-29-1 (1-Methylcarbazole)

1-Methylcarbazole structure

Product Name:1-Methylcarbazole

CAS No:27323-29-1

Molecular Formula:C₁₃H₁₁N

Molecular Weight:181.23314

CID:256345

PubChem ID:19290

1-Methylcarbazole Properties

Names and Identifiers

- 9H-Carbazole, methyl-
- 1-Methylcarbazole
- METHYL CARBAZOLE
- 1,Methylcarbazole
- 2-Methyldibenzopyrrole
- 2-Methyl-9H-carbazole
- Q27268584
- NSC10153
- AKOS006274371
- BDBM50322581
- UNII-7MWG08F2MG
- SY265428
- Carbazole, 2-methyl-
- 3652-91-3
- NSC 10153
- 2-methyl-9H-carbazol
- SCHEMBL607346
- 2-Methyl-9H-carbazole #
- DTXSID9073963
- EINECS 222-894-3
- 1-Methylcarbazole;2-Methyldibenzopyrrole
- 9H-Carbazole, 2-methyl-
- MFCD00061082
- CHEMBL1173640
- PD180568
- FT-0691792
- NS00030056
- BCP31713
- E83748
- 27323-29-1
- 7MWG08F2MG
- 2-METHYLCARBAZOLE
- NSC-10153
- HS-6182
- +Expand
- InChIKey： HIAGSPVAYSSKHL-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H11N/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8,14H,1H3
- SMILES： CC1C2=C(C3C(N2)=CC=CC=3)C=CC=1

Computed Properties

Exact Mass: 181.08923
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 181.089
Heavy Atom Count: 14
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 15.8A^2

Experimental Properties

PSA: 15.79
Refractive Index: 1.736
Boiling Point: 369.1°C at 760 mmHg
Flash Point: 165.4°C
Density: 1.19

1-Methylcarbazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Chemenu	CM363026-10mg	2-methyl-9H-carbazole	27323-29-1	95%+	10mg	$107	2024-07-28
TRC	M236655-2.5mg	1-Methylcarbazole	27323-29-1		2.5mg	$ 205.00	2022-06-04

1-Methylcarbazole Related Literature

1. 305. Strychnine and brucine. Part XLVIII. Degradation of the strychnineacetic acid prepared from pseudostrychnine

K. H. Pausacker,Robert Robinson J. Chem. Soc. 1947 1557
2. 1 : 2 : 3 : 4-Tetrahydro-6-hydroxy-7-methylcarbazole and 3-hydroxy-2-methylcarbazole

José A. Cummins,B. F. Kaye,Muriel L. Tomlinson J. Chem. Soc. 1954 1414
3. 151. The chemistry of the carbazoles. 1 : 2 : 3 : 4-tetrahydro-4-ketocarbazoles

G. R. Clemo,D. G. I. Felton J. Chem. Soc. 1951 700
4. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids

Majid M. Heravi,Zahra Amiri,Kosar Kafshdarzadeh,Vahideh Zadsirjan RSC Adv. 2021 11 33540
5. One-pot synthesis of carbazoles via tandem C–C cross-coupling and reductive amination

Deuk-Young Goo,Sang Kook Woo Org. Biomol. Chem. 2016 14 122
6. Analytical figures of merit for low-temperature luminescence of polynuclear aromatic compounds

E. L. Inman,A. Jurgensen,J. D. Winefordner Analyst 1982 107 538
7. Cross-dehydrogenative coupling and oxidative-amination reactions of ethers and alcohols with aromatics and heteroaromatics

Mahesh K. Lakshman,Prasanna K. Vuram Chem. Sci. 2017 8 5845
8. 558. The preparation of tetrahydrocarbazoles from 2-chloro-cyclohexanone

Neil Campbell,E. B. McCall J. Chem. Soc. 1950 2870
9. Synthesis of the carbazole alkaloids carbazomycin A and B and hyellazole

Christopher J. Moody,Pritom Shah J. Chem. Soc. Perkin Trans. 1 1989 376
10. Synthesis and electrochemical properties of the naturally occurring free radical scavenger carazostatin

P. Mark Jackson,Christopher J. Moody,Roger J. Mortimer J. Chem. Soc. Perkin Trans. 1 1991 2941

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(CAS:27323-29-1)1-Methylcarbazole

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